3-(Cyclopropylmethoxy)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)pyrrolidine

• IUPAC Name: 3-(cyclopropylmethoxy)-1-[4-(trifluoromethoxy)phenyl]sulfonylpyrrolidine
• InChI: InChI=1S/C15H18F3NO4S/c16-15(17,18)23-12-3-5-14(6-4-12)24(20,21)19-8-7-13(9-19)22-10-11-1-2-11/h3-6,11,13H,1-2,7-10H2
• InChI Key: BABWAJKGVGNTTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2CCN(C2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C15H18F3NO4S
• Molecular Weight: 365.4 g/mol
• CAS No.: 2034608-10-9

Description

3-(Cyclopropylmethoxy)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C15H18F3NO4S and its molecular weight is 365.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

New 4-(trifluoromethyl)pyrrolidines containing sulfonyl, iminosulfonyl, sulfamide, or phosphonyl group at position 3 have been synthesized through 1,3-dipolar cycloaddition reactions, revealing potential in various chemical synthesis applications (Markitanov et al., 2016). Furthermore, the cycloaddition reactions of 3,3,3-trifluoropropene derivatives with isonitriles have led to the formation of pyrroles and pyrrolines, showcasing the versatility of such compounds in heterocyclic chemistry (Markitanov et al., 2021).

Pharmaceutical Research

A novel phosphodiesterase 4 (PDE4) inhibitor, CHF6001, designed for pulmonary diseases showcases the therapeutic potential of fluorinated pyrrolidines. This compound has demonstrated potent anti-inflammatory effects and a wide therapeutic window in animal models, indicating its relevance for the treatment of asthma and chronic obstructive respiratory disease (Villetti et al., 2015).

Material Science

In material science, the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been achieved using a diamine derived from trifluoromethylphenyl groups. These polyamides display high thermal stability and low dielectric constants, indicating potential for use in advanced material applications (Liu et al., 2013).

Photooxidation Studies

The efficiency of generating singlet oxygen and conducting photooxidation of sulfide into sulfoxide has been significantly enhanced by tuning the ancillary ligand of Ir(pq)2 complexes. This study demonstrates the application of fluorinated pyrrolidine derivatives in photocatalytic activities, presenting a method for the efficient and selective oxidation of sulfides under mild conditions (Li & Ye, 2019).